1H-Pyrrolo[2,3-b]pyridine-3-methanamine, 6-bromo-N,N-dimethyl- 1H-Pyrrolo[2,3-b]pyridine-3-methanamine, 6-bromo-N,N-dimethyl-
Brand Name: Vulcanchem
CAS No.:
VCID: VC18997613
InChI: InChI=1S/C10H12BrN3/c1-14(2)6-7-5-12-10-8(7)3-4-9(11)13-10/h3-5H,6H2,1-2H3,(H,12,13)
SMILES:
Molecular Formula: C10H12BrN3
Molecular Weight: 254.13 g/mol

1H-Pyrrolo[2,3-b]pyridine-3-methanamine, 6-bromo-N,N-dimethyl-

CAS No.:

Cat. No.: VC18997613

Molecular Formula: C10H12BrN3

Molecular Weight: 254.13 g/mol

* For research use only. Not for human or veterinary use.

1H-Pyrrolo[2,3-b]pyridine-3-methanamine, 6-bromo-N,N-dimethyl- -

Specification

Molecular Formula C10H12BrN3
Molecular Weight 254.13 g/mol
IUPAC Name 1-(6-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-N,N-dimethylmethanamine
Standard InChI InChI=1S/C10H12BrN3/c1-14(2)6-7-5-12-10-8(7)3-4-9(11)13-10/h3-5H,6H2,1-2H3,(H,12,13)
Standard InChI Key PTVGZLAJFQAVFI-UHFFFAOYSA-N
Canonical SMILES CN(C)CC1=CNC2=C1C=CC(=N2)Br

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s core consists of a bicyclic pyrrolo[2,3-b]pyridine system, where a pyrrole ring is fused to a pyridine ring at the 2,3- and 3,2-positions, respectively. Key substituents include:

  • 6-Bromo: A halogen atom introducing steric and electronic effects.

  • N,N-Dimethylmethanamine: A tertiary amine group enhancing solubility and enabling hydrogen bonding.

The IUPAC name is 1-(6-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-N,N-dimethylmethanamine, with the molecular formula C₁₀H₁₂BrN₃ and a molecular weight of 254.13 g/mol .

Table 1: Key Identifiers and Properties

PropertyValueSource
IUPAC Name1-(6-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-N,N-dimethylmethanaminePubChem
SMILESCN(C)CC1=CNC2=C1C=CC(=N2)BrPubChem
InChI KeyPTVGZLAJFQAVFI-UHFFFAOYSA-NPubChem
Molecular Weight254.13 g/molPubChem
Melting PointNot reported-
SolubilityLikely polar aprotic solvents (DMF, DMSO)Inferred

Synthesis and Optimization

Synthetic Routes

The synthesis involves multi-step strategies, often starting with halogenation and followed by functional group transformations:

  • Core Formation: The pyrrolo[2,3-b]pyridine core is synthesized via cyclization reactions, such as the Cadogan-Sundberg reaction, using nitro precursors .

  • Bromination: Electrophilic bromination at the 6th position is achieved using N-bromosuccinimide (NBS) in acetone (85–90% yield).

  • Amination: Introduction of the methanamine group via nucleophilic substitution or reductive amination. Dimethylation is finalized using formaldehyde and dimethylamine under hydrogenation.

Table 2: Representative Synthesis Conditions

StepReagents/ConditionsYieldReference
BrominationNBS, acetone, rt85–90%
DimethylationDimethylamine, H₂ (Raney Ni)>95%

Industrial-Scale Production

Large-scale synthesis employs continuous flow reactors to optimize efficiency. Catalysts like palladium are used in cross-coupling reactions to attach the methanamine group .

Biological Activities and Mechanisms

FGFR Inhibition

Derivatives of 1H-pyrrolo[2,3-b]pyridine exhibit potent FGFR1–3 inhibition. While direct data for this compound is limited, structurally analogous compounds (e.g., 4h in ) show IC₅₀ values of 7–25 nM against FGFR1–3, with >100-fold selectivity over FGFR4 .

Antiproliferative Effects

  • Breast Cancer (4T1 Cells): Analogues inhibit proliferation (IC₅₀: ~50 nM) and induce apoptosis via caspase-3 activation .

  • Migration/Invasion Suppression: Reduces metastatic potential by downregulating MMP-9 and VEGF .

Table 3: Biological Activity of Analogues

CompoundTargetIC₅₀ (nM)Cell LineEffect
4h FGFR174T1Apoptosis induction
14c JAK312T-cellsIL-2 suppression

Analytical Characterization

Spectroscopic Data

  • ¹H NMR: δ 2.16 ppm (N,N-dimethyl), δ 7.0–8.3 ppm (aromatic protons).

  • HRMS: [M+H]⁺ observed at m/z 254.0359 (theoretical: 254.0354).

  • HPLC: Purity >95% with UV detection at 254 nm.

X-ray Crystallography

Limited data exists, but related compounds show planar pyrrolopyridine cores with bromine and amine groups in equatorial positions .

Structure-Activity Relationships (SAR)

  • 6-Bromo: Critical for FGFR binding; replacement with Cl or CF₃ reduces potency .

  • N,N-Dimethyl: Enhances blood-brain barrier permeability but may increase cytotoxicity.

  • C3-Methanamine: Optimal length for hinge-region interactions in kinase binding .

Future Directions

  • Optimization: Introduce solubilizing groups (e.g., PEG chains) to improve pharmacokinetics.

  • Target Expansion: Evaluate activity against JAK3 and Aurora kinases .

  • Preclinical Studies: Assess in vivo efficacy in xenograft models and toxicity profiles .

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator